Cas no 54788-35-1 (Diethyl (1-Aminoethyl)phosphonate)

Diethyl (1-Aminoethyl)phosphonate structure
54788-35-1 structure
Product Name:Diethyl (1-Aminoethyl)phosphonate
CAS No:54788-35-1
MF:C6H16NO3P
MW:181.169902801514
CID:353669
PubChem ID:5149858
Update Time:2025-08-05

Diethyl (1-Aminoethyl)phosphonate Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, (1-aminoethyl)-, diethyl ester
    • 1-Aminoethylphosphonic acid diethyl
    • 1-diethoxyphosphorylethanamine
    • 54788-35-1
    • SCHEMBL3175484
    • diethyl (1-aminoethyl)phosphonate
    • diethyl alpha-aminoethyl-phosphonate
    • DTXSID00408805
    • InChI=1/C6H16NO3P/c1-4-9-11(8,6(3)7)10-5-2/h6H,4-5,7H2,1-3H3
    • SQAAQHWGIOAIST-UHFFFAOYSA-
    • 1-aminoethanephosphonic acid diethyl ester
    • SQAAQHWGIOAIST-UHFFFAOYSA-N
    • diethyl aminoethyl phosphonate
    • AKOS005177331
    • Diethyl (1-Aminoethyl)phosphonate
    • Inchi: 1S/C6H16NO3P/c1-4-9-11(8,6(3)7)10-5-2/h6H,4-5,7H2,1-3H3
    • InChI Key: SQAAQHWGIOAIST-UHFFFAOYSA-N
    • SMILES: P(C(C)N)(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 181.08688
  • Monoisotopic Mass: 181.08678037g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 61.6Ų

Experimental Properties

  • PSA: 61.55

Diethyl (1-Aminoethyl)phosphonate Pricemore >>

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